Cas no 77006-28-1 (4-Isoxazolepropanoicacid, a-amino-2,3-dihydro-3-oxo-)

• Product Name: 4-Isoxazolepropanoicacid, a-amino-2,3-dihydro-3-oxo-
• CAS No: 77006-28-1
• MF: C₆H₈N₂O₄
• MW: 172.138721466064
• CID: 565361
• PubChem ID: 131738
• Update Time: 2025-04-19

4-Isoxazolepropanoicacid, a-amino-2,3-dihydro-3-oxo- Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolepropanoicacid, a-amino-2,3-dihydro-3-oxo-
• 2-Amino-3-(2,5-dihydro-5-oxo-4-isoxazolyl)propanoic acid
• 3-(3-hydroxy-1,2-oxazol-4-yl)alanine
• 4-Isoxazolepropanoic acid, alpha-amino-2,3-dihydro-3-oxo-
• 4-isoxazolepropanoic acid, alpha-amino-3-hydroxy-
• 2-Amino-3-(3-oxo-2,3-dihydroisoxazol-4-yl)propanoic acid
• DTXSID80998294
• Tan 950 A
• SCHEMBL5678957
• CHEMBL317234
• BDBM50107954
• 2-Amino-3-(3-hydroxy-isoxazol-4-yl)-propionic acid
• 77006-28-1

• Inchi： 1S/C6H8N2O4/c7-4(6(10)11)1-3-2-12-8-5(3)9/h2,4H,1,7H2,(H,8,9)(H,10,11)
• InChI Key： ZKLGQYGPVBFAQQ-UHFFFAOYSA-N
• SMILES： O1C=C(C(N1)=O)CC(C(=O)O)N

Computed Properties

• Exact Mass: 172.048407
• Monoisotopic Mass: 172.048407
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102
• XLogP3: -3.6

Experimental Properties

• Density: 1.479
• Refractive Index: 1.558

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives